Vildagliptin Impurity B
Overview
Description
Vildagliptin Impurity B is a useful research compound. Its molecular formula is C24H33N5O3 and its molecular weight is 439.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality Vildagliptin Impurity B suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Vildagliptin Impurity B including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cytotoxicity and Oxidative Stress : Giordani et al. (2019) found that impurities in sitagliptin and vildagliptin, including Vildagliptin Impurity B, may increase cytotoxicity and oxidative stress, potentially impacting the safety and efficacy of these drugs for diabetic patients (Giordani et al., 2019).
Pharmaceutical Quality Control : Mahajan et al. (2020) developed a novel gradient stability indicating RP-HPLC method for quantitative determination of known and unknown impurities in Vildagliptin tablets, including Vildagliptin Impurity B, enhancing the tools available for pharmaceutical quality control (Mahajan et al., 2020).
Metabolic and Cognitive Effects : El Batsh et al. (2015) demonstrated that Vildagliptin effectively counteracts both metabolic abnormalities and memory deficits in diabetic rats, highlighting its potential therapeutic applications beyond glycemic control (El Batsh et al., 2015).
Vasculoprotective Effects : Wiciński et al. (2020) suggested that Vildagliptin may have vasculoprotective effects beyond glycemic control, by reducing inflammation, lipid metabolism, and atherogenesis (Wiciński et al., 2020).
Improving Islet Function and Glucose Metabolism : Azuma et al. (2008) found that Vildagliptin improves islet function and glucose metabolism in type 2 diabetes patients, leading to better glycemic control (Azuma et al., 2008).
Synergistic Effects in Diabetes Therapy : El-Gharbawy et al. (2016) observed that the combination of Zinc oxide nanoparticles and Vildagliptin restores beta cell function and structure in a rat model of Type-2 diabetes, showing a synergistic effect on diabetes therapy (El-Gharbawy et al., 2016).
Endogenous Glucose Production Suppression : Balas et al. (2007) reported that Vildagliptin effectively suppresses endogenous glucose production and enhances islet function after single-dose administration in type 2 diabetic patients (Balas et al., 2007).
Neuroprotective Effects in Parkinson's Disease : Abdelsalam and Safar (2015) found that Vildagliptin improves motor performance and protects against neuronal degeneration in Parkinson's disease models by reducing inflammation and promoting neuronal survival (Abdelsalam & Safar, 2015).
properties
IUPAC Name |
1-[2-[[2-(2-cyanopyrrolidin-1-yl)-2-oxoethyl]-(3-hydroxy-1-adamantyl)amino]acetyl]pyrrolidine-2-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N5O3/c25-12-19-3-1-5-28(19)21(30)14-27(15-22(31)29-6-2-4-20(29)13-26)23-8-17-7-18(9-23)11-24(32,10-17)16-23/h17-20,32H,1-11,14-16H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBWUDDDAHPQAQV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)CN(CC(=O)N2CCCC2C#N)C34CC5CC(C3)CC(C5)(C4)O)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Vildagliptin Impurity B | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-N-[[4-[(carbamoylamino)methyl]phenyl]methyl]-2-[(2,2-diphenylacetyl)amino]-5-(hydrazinylmethylideneamino)pentanamide;2,2,2-trifluoroacetic acid](/img/structure/B8205204.png)
![7-methyl-3-methylene-6-[(E)-3-oxobut-1-enyl]-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one](/img/structure/B8205256.png)
